Cas no 34991-10-1 (Testosterone sulfate (pyridinium))

• Product Name: Testosterone sulfate (pyridinium)
• CAS No: 34991-10-1
• MF: C₂₄H₃₃NO₅S
• MW: 447.59
• CID: 5092810
• Update Time: 2026-03-02

Testosterone sulfate (pyridinium) Chemical and Physical Properties

Names and Identifiers

• Pyridine, compd. with (17β)-17-(sulfooxy)androst-4-en-3-one (1:1)
• Testosterone sulfate (pyridinium)

• Inchi： 1S/C19H28O5S.C5H5N/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18;1-2-4-6-5-3-1/h11,14-17H,3-10H2,1-2H3,(H,21,22,23);1-5H/t14-,15-,16-,17-,18-,19-;/m0./s1
• InChI Key： UBMZFWYWFPIOIG-JZSNIJFVSA-N
• SMILES： O=C1C=C2[C@]([C@@]3([C@@]([H])(CC2)[C@@]2([H])[C@]([C@H](CC2)OS(=O)(O)=O)(C)CC3)[H])(C)CC1.C1=CC=CC=N1

Additional information on Testosterone sulfate (pyridinium)

Comprehensive Guide to Testosterone Sulfate (Pyridinium) (CAS No. 34991-10-1): Properties, Applications, and Market Insights

Testosterone sulfate (pyridinium) (CAS No. 34991-10-1) is a chemically modified derivative of testosterone, widely recognized for its role in hormone therapy and research applications. This compound is formed by the esterification of testosterone with sulfuric acid, followed by complexation with pyridinium, enhancing its stability and bioavailability. The unique chemical structure of testosterone sulfate pyridinium salt makes it a subject of interest in both pharmaceutical and biochemical research.

The molecular formula of testosterone sulfate (pyridinium) is C₂₈H₃₈N₂O₄S, with a molecular weight of 498.68 g/mol. Its solubility in water and organic solvents varies, making it suitable for diverse formulations. Researchers often explore its pharmacokinetics, including absorption rates and metabolic pathways, to optimize its therapeutic potential. The compound's stability under different pH conditions is another critical area of study, particularly for drug delivery systems.

One of the primary applications of testosterone sulfate pyridinium is in hormone replacement therapy (HRT). With the growing awareness of androgen deficiency and its impact on health, this compound has gained attention as a potential alternative to traditional testosterone formulations. Recent studies suggest that testosterone sulfate derivatives may offer improved bioavailability and reduced side effects compared to conventional testosterone esters, making them a promising candidate for clinical use.

In addition to HRT, testosterone sulfate (pyridinium) is utilized in research settings to investigate androgen receptor interactions and signaling pathways. Scientists are particularly interested in its role in muscle growth, bone density, and cognitive function. The compound's ability to modulate gene expression related to these processes has led to its inclusion in various preclinical studies. Furthermore, its potential applications in sports medicine and aging-related conditions are under active exploration.

The market for testosterone-based compounds is expanding, driven by increasing demand for advanced hormone therapies and personalized medicine. Testosterone sulfate pyridinium salt is part of this trend, with manufacturers focusing on scalable synthesis methods and high-purity production. Regulatory approvals and quality control measures are critical factors influencing its commercial availability. As research continues to uncover new therapeutic benefits, the demand for this compound is expected to rise.

From a safety perspective, testosterone sulfate (pyridinium) is generally considered well-tolerated when used under professional guidance. However, like all hormone-related compounds, it requires careful dosing and monitoring to avoid adverse effects. Researchers emphasize the importance of understanding its metabolic byproducts and long-term effects, particularly in vulnerable populations. Ongoing clinical trials aim to establish standardized protocols for its use in medical applications.

For those seeking reliable sources of testosterone sulfate pyridinium, it is essential to partner with certified suppliers who adhere to Good Manufacturing Practices (GMP). Analytical techniques such as HPLC and NMR are commonly employed to verify the purity and identity of the compound. Storage conditions, typically at controlled temperatures, are crucial to maintaining its stability over time. Researchers and manufacturers must also comply with local and international regulations governing its distribution and use.

In conclusion, Testosterone sulfate (pyridinium) (CAS No. 34991-10-1) represents a significant advancement in hormone research and therapy. Its unique properties, coupled with growing scientific interest, position it as a valuable tool for addressing androgen-related health challenges. As the field evolves, continued innovation in synthesis and application will likely unlock new opportunities for this versatile compound.